1-(3,4-dimethylphenyl)-3-methyl-6-(pyridin-3-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine

• Molecular Formula: C21H17F3N4
• Molecular Weight: 382.4 g/mol
• IUPAC Name: 1-(3,4-dimethylphenyl)-3-methyl-6-pyridin-3-yl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C21H17F3N4/c1-12-6-7-16(9-13(12)2)28-20-19(14(3)27-28)17(21(22,23)24)10-18(26-20)15-5-4-8-25-11-15/h4-11H,1-3H3
• InChI Key: CTXBEQIAVIBSDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C(=N2)C)C(=CC(=N3)C4=CN=CC=C4)C(F)(F)F)C

Description

3-[1-(3,4-DIMETHYLPHENYL)-3-METHYL-4-(TRIFLUOROMETHYL)-1H-PYRAZOLO[3,4-B]PYRIDIN-6-YL]PYRIDINE is a complex organic compound that belongs to the class of pyrazolo[3,4-b]pyridine derivatives. These compounds are known for their diverse biological activities and potential therapeutic applications, particularly in the field of medicinal chemistry .

Preparation Methods

The synthesis of 3-[1-(3,4-DIMETHYLPHENYL)-3-METHYL-4-(TRIFLUOROMETHYL)-1H-PYRAZOLO[3,4-B]PYRIDIN-6-YL]PYRIDINE involves multiple steps, starting from readily available starting materials. Industrial production methods may involve optimization of reaction conditions to improve yield and purity, including the use of catalysts and controlled temperature and pressure conditions .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be carried out to modify the functional groups.

Substitution: The compound can undergo substitution reactions, particularly at the pyridine and pyrazole rings, to introduce different substituents.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound exhibits significant biological activities, including anti-cancer properties by inhibiting specific kinases.

Medicine: It has potential therapeutic applications in the treatment of cancers and other diseases due to its ability to inhibit key molecular targets.

Industry: The compound can be used in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-[1-(3,4-DIMETHYLPHENYL)-3-METHYL-4-(TRIFLUOROMETHYL)-1H-PYRAZOLO[3,4-B]PYRIDIN-6-YL]PYRIDINE involves the inhibition of specific enzymes and receptors. It targets molecular pathways such as the Ras/Erk, PLC-γ, and PI3K/Akt pathways, which are associated with cell proliferation, differentiation, and survival . By inhibiting these pathways, the compound can effectively reduce the growth and spread of cancer cells .

Comparison with Similar Compounds

Similar compounds include other pyrazolo[3,4-b]pyridine derivatives, such as:

Pyrazolo[3,4-d]pyrimidine: Known for its CDK2 inhibitory activity.

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine: Exhibits significant cytotoxic activities against various cancer cell lines.

Compared to these compounds, 3-[1-(3,4-DIMETHYLPHENYL)-3-METHYL-4-(TRIFLUOROMETHYL)-1H-PYRAZOLO[3,4-B]PYRIDIN-6-YL]PYRIDINE is unique due to its specific substituents, which contribute to its distinct biological activities and potential therapeutic applications .